Cas no 1261760-19-3 (4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde)

• Product Name: 4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde
• CAS No: 1261760-19-3
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 4994087
• Update Time: 2025-09-26

4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde

• Inchi： 1S/C14H8ClF3O2/c15-11-3-6-13(10(7-11)8-19)9-1-4-12(5-2-9)20-14(16,17)18/h1-8H
• InChI Key： OIGXBLBJHDODOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde

Comprehensive Overview of 4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS No. 1261760-19-3)

4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS No. 1261760-19-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This biphenyl derivative features a unique combination of chloro and trifluoromethoxy functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, characterized by the aldehyde moiety, offers versatile reactivity for further chemical modifications, aligning with the growing demand for high-performance intermediates in drug discovery.

The compound’s significance is underscored by its role in developing small-molecule therapeutics, particularly in targeting enzyme inhibitors and receptor modulators. Researchers frequently explore its potential in structure-activity relationship (SAR) studies, where the trifluoromethoxy group enhances metabolic stability and lipophilicity—a critical factor in optimizing drug candidates. With the rise of precision medicine, 1261760-19-3 has garnered attention for its applicability in designing next-generation pharmaceuticals.

In agrochemical applications, 4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde serves as a precursor for crop protection agents. The trifluoromethoxy moiety is known to improve the efficacy of pesticides by resisting degradation, a feature highly sought after in sustainable agriculture. As global focus shifts toward eco-friendly pest control, this compound’s relevance continues to grow, addressing challenges like pesticide resistance and environmental persistence.

Synthetic routes to CAS No. 1261760-19-3 often involve cross-coupling reactions, such as Suzuki-Miyaura or Ullmann couplings, to assemble the biphenyl scaffold. Recent advancements in catalytic methodologies have streamlined its production, reducing costs and improving yields—a topic frequently searched by chemists optimizing green chemistry protocols. The compound’s purity and stability are critical for reproducibility, driving demand for high-quality analytical standards in research.

From a commercial perspective, 4-Chloro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde is supplied by specialized fine chemical manufacturers catering to the life sciences sector. Its pricing and availability are influenced by factors like raw material sourcing and regulatory compliance, topics often queried by procurement professionals. Additionally, its handling and storage require adherence to Good Laboratory Practices (GLP), ensuring safety and consistency in industrial and academic settings alike.

Emerging trends in AI-driven drug discovery have further spotlighted this compound, as computational models predict its utility in virtual screening libraries. Searches for "1261760-19-3 supplier" or "biphenyl aldehyde applications" reflect its interdisciplinary appeal. As research expands into bioconjugation and material science, CAS No. 1261760-19-3 is poised to remain a cornerstone in innovative chemical development.